Sodium pyridine-4-sulfinate

• IUPAC Name: sodium;pyridine-4-sulfinate
• InChI: InChI=1S/C5H5NO2S.Na/c7-9(8)5-1-3-6-4-2-5;/h1-4H,(H,7,8);/q;+1/p-1
• InChI Key: GYMWYSBTAPRWOB-UHFFFAOYSA-M
• Canonical SMILES: C1=CN=CC=C1S(=O)[O-].[Na+]
• Molecular Formula: C5H4NNaO2S
• Molecular Weight: 165.15 g/mol
• CAS No.: 116008-37-8

Description

Sodium pyridine-4-sulfinate (SP4S) is an organic compound that has been widely used in a variety of scientific and industrial applications. It is a white, crystalline solid with a molecular formula of C5H6N2O4S. It has a melting point of 135-136 °C and a boiling point of 310 °C. SP4S is insoluble in water but soluble in ethanol and other polar solvents. It is also known as pyridine-4-sulfonic acid sodium salt, sodium pyridine-4-sulfonate, and this compound.

Scientific Research Applications

1. Difunctionalization in Organic Synthesis

Sodium pyridine-4-sulfinate has been used in the difunctionalization of imidazopyridines, enabling the synthesis of sulfones and sulfides. This process, involving iodine-induced sulfonylation and sulfenylation, tolerates a wide range of substrates and functional groups, and is significant for the selective creation of complex organic molecules (Guo et al., 2018).

2. Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions, this compound serves as a stable and easily prepared nucleophilic coupling partner. It has a broad scope regarding halide coupling partners, facilitating the production of a wide range of linked pyridines, which is valuable in medicinal chemistry and material science (Markovic et al., 2017).

3. Synthesis of Sulfonyl Compounds

This compound is utilized in the eco-friendly synthesis of 2-sulfonyl quinolines/pyridines. The process occurs under metal- and oxidant-free conditions in water, indicating its utility in environmentally benign synthetic methodologies (Peng et al., 2019).

4. Copper-Assisted Preparation of Sulfonate Esters

The compound is involved in the copper-assisted conversion of hydroxypyridines and sodium sulfinates into pyridinyl tosylates. This base- and ligand-free method is notable for its cost-effectiveness and ability to produce functionally diverse pyridinyl tosylates (Li et al., 2022).

5. Ni-Catalyzed Ortho-Sulfonylation

This compound is crucial in the first Ni-catalyzed ortho-sulfonylation of C(sp2)–H bonds. This method shows a broad substrate scope, high selectivity, and can be extended to diverse diaryl and alkyl-aryl sulfones, indicating its versatility in complex organic synthesis (Liu et al., 2017).

6. Application in Material Science

The interaction of this compound with metal ions and organic molecules results in the formation of complex structures through hydrogen bonding and coordination interactions. This is vital in the development of new materials based on these interactions (Atwood et al., 2001).

Mechanism of Action

Target of Action

Sodium pyridine-4-sulfinate is primarily used as a nucleophilic coupling partner in palladium-catalyzed cross-coupling reactions . It replaces boronates in these reactions, providing a more efficient and stable alternative . The primary targets of this compound are therefore the molecules involved in these cross-coupling reactions .

Mode of Action

In palladium-catalyzed cross-coupling reactions, this compound acts as a nucleophile, forming bonds with electrophiles . This interaction leads to the formation of new carbon-sulfur (C-S) bonds . The compound’s mode of action is thus characterized by its ability to facilitate the formation of these bonds, contributing to the synthesis of a wide range of organosulfur compounds .

Biochemical Pathways

Organosulfur compounds are involved in a wide range of biological processes, including protein synthesis and enzyme function .

Pharmacokinetics

Like other sodium salts, it is likely to be soluble in water This solubility could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

The primary result of this compound’s action is the formation of new C-S bonds . This facilitates the synthesis of a wide range of organosulfur compounds . These compounds have various applications, including in the pharmaceutical industry .

Action Environment

This compound is typically stored in a dark place under an inert atmosphere at room temperature . These conditions help to maintain the compound’s stability and efficacy . Environmental factors such as light, temperature, and the presence of oxygen can potentially influence the compound’s action .

Safety and Hazards

Sodium pyridine-4-sulfinate can cause skin irritation and serious eye irritation. It is recommended to wash skin thoroughly after handling and to wear protective gloves, eye protection, and face protection.

Future Directions

Sodium sulfinates, including Sodium pyridine-4-sulfinate, have received significant attention due to their versatile reactivity. They have been used in site-selective C–H sulfonylation, photoredox catalytic transformations, and electrochemical synthesis of sodium sulfinates. These areas could be potential future directions for research and application of this compound.

Biochemical Analysis

Biochemical Properties

Sodium pyridine-4-sulfinate has been shown to play indispensable roles as sulfonylating, sulfenylating, or sulfinylating agents . It demonstrates flexible reactivity, acting as nucleophilic, electrophilic, and radical reagents under suitable reaction conditions

Cellular Effects

It is known that sodium sulfinates, a group to which this compound belongs, can act as versatile building blocks for preparing many valuable organosulfur compounds . These compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known to participate in S–S, N–S, and C–S bond-forming reactions These reactions can lead to changes in gene expression and enzyme activity

Metabolic Pathways

Sodium sulfinates have been shown to participate in the synthesis of thiosulfonates, sulfonamides, sulfides, and sulfones